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Compound of Interest

Compound Name: 4-Bromo-5-methoxy-2-nitroaniline

Cat. No.: B042433 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the proper disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. This document provides essential safety and logistical

information for the proper disposal of 4-Bromo-5-methoxy-2-nitroaniline, ensuring adherence

to safety protocols and regulatory compliance.

Key Safety and Disposal Data
The following table summarizes the essential information for handling and disposing of 4-
Bromo-5-methoxy-2-nitroaniline. This data is compiled from the material safety data sheet

(MSDS) and should be consulted before handling the compound.
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Parameter Value/Instruction Source

Chemical Formula C7H7BrN2O3 [1]

Molecular Weight 247.05 g/mol [1]

Primary Disposal Method

Burn in a chemical incinerator

equipped with an afterburner

and scrubber.

[1]

Alternative Disposal

Offer surplus and non-

recyclable solutions to a

licensed disposal company.

[1]

Contaminated Packaging Dispose of as unused product. [1]

Personal Protective Equipment

(PPE)

Protective gloves, safety

glasses, lab coat. For nuisance

exposures, use type P95 (US)

or type P1 (EU EN 143)

particle respirator. For higher-

level protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.

[1]

Environmental Precautions Do not let product enter drains. [1]

Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of 4-Bromo-5-methoxy-2-nitroaniline.

1. Personal Protective Equipment (PPE) and Safety Check:

Ensure all necessary PPE is worn correctly before handling the chemical. This includes, but

is not limited to, chemical-resistant gloves, safety goggles, and a lab coat.

Work in a well-ventilated area, preferably under a chemical fume hood.[2]
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Ensure an eyewash station and safety shower are readily accessible.[3]

2. Waste Collection and Storage:

Collect waste 4-Bromo-5-methoxy-2-nitroaniline and any contaminated materials (e.g.,

filter paper, absorbent pads) in a dedicated, properly labeled, and sealed waste container.[1]

The container should be suitable for hazardous chemical waste and clearly labeled with the

chemical name and associated hazards.

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area, away from incompatible materials.

3. Professional Disposal:

Contact a licensed professional waste disposal service to arrange for the collection and

disposal of the chemical waste.[1][2]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for 4-Bromo-5-
methoxy-2-nitroaniline.

The primary recommended method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[1] Exercise extreme caution during ignition as

the material is highly flammable.[1]

4. Decontamination of Work Area:

Thoroughly decontaminate all surfaces and equipment that may have come into contact with

4-Bromo-5-methoxy-2-nitroaniline using an appropriate solvent and cleaning procedure.

Dispose of all cleaning materials as hazardous waste.

5. Record Keeping:

Maintain accurate records of the amount of waste generated, the date of disposal, and the

contact information of the waste disposal company.
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-5-
methoxy-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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